![molecular formula C7H5BrN2O2 B6253104 8-bromo-2H,3H,4H-pyrido[4,3-b][1,4]oxazin-3-one CAS No. 1260903-15-8](/img/no-structure.png)
8-bromo-2H,3H,4H-pyrido[4,3-b][1,4]oxazin-3-one
Overview
Description
Synthesis Analysis
The synthesis of pyrido[3,2-b][1,4]oxazin compounds has been a subject of interest due to their biological activity . Common methods include the Mannich reaction using phenol, primary amine, and aldehyde as raw materials . Another important method involves the condensation of o-aminomethylphenol with aldehyde or ketone under the catalysis of SnCl4, Me, SiCl, etc .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-bromo-2H,3H,4H-pyrido[4,3-b][1,4]oxazin-3-one involves the reaction of 2-aminopyridine with ethyl chloroformate to form ethyl 2-pyridylcarbamate, which is then reacted with bromine to form 8-bromo-2-pyridylcarbamate. This compound is then cyclized with hydroxylamine to form the desired product.", "Starting Materials": [ "2-aminopyridine", "ethyl chloroformate", "bromine", "hydroxylamine" ], "Reaction": [ "2-aminopyridine is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 2-pyridylcarbamate.", "Ethyl 2-pyridylcarbamate is then reacted with bromine in the presence of a catalyst such as iron(III) bromide to form 8-bromo-2-pyridylcarbamate.", "8-bromo-2-pyridylcarbamate is then cyclized with hydroxylamine in the presence of a base such as sodium acetate to form 8-bromo-2H,3H,4H-pyrido[4,3-b][1,4]oxazin-3-one." ] } | |
CAS RN |
1260903-15-8 |
Molecular Formula |
C7H5BrN2O2 |
Molecular Weight |
229 |
Purity |
95 |
Origin of Product |
United States |
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